N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide

• IUPAC Name: N-(1-cycloheptyl-5-oxopyrrolidin-3-yl)-4-methyl-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C15H22N4O3/c1-10-14(18-22-17-10)15(21)16-11-8-13(20)19(9-11)12-6-4-2-3-5-7-12/h11-12H,2-9H2,1H3,(H,16,21)
• InChI Key: VYUSYVYHELVWHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1C(=O)NC2CC(=O)N(C2)C3CCCCCC3
• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol

Description

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide, also known as CP-809,101, is a chemical compound that has been studied for its potential therapeutic applications in various neurological disorders. This compound belongs to the class of oxadiazole carboxamides and has been found to have promising effects in preclinical studies.

Mechanism of Action

The exact mechanism of action of N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide is not fully understood. However, it has been hypothesized that this compound acts as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in the regulation of synaptic transmission and has been implicated in various neurological disorders.
Biochemical and Physiological Effects:
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide has been found to have various biochemical and physiological effects in preclinical studies. It has been shown to increase the activity of the mGluR5 receptor, which could lead to the modulation of glutamatergic neurotransmission. This modulation could result in the anxiolytic and antipsychotic effects observed in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide for lab experiments is its high potency and selectivity for the mGluR5 receptor. This makes it a useful tool for studying the role of this receptor in various neurological disorders. However, one of the limitations of this compound is its poor solubility, which could make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide. One potential direction is the investigation of its effects in animal models of depression and anxiety. Another direction could be the exploration of its potential as a cognitive enhancer. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide involves the reaction of 1-cycloheptyl-3-pyrrolidinone with 4-methyl-1,2,5-oxadiazole-3-carboxylic acid, followed by the addition of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting compound is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-4-methyl-1,2,5-oxadiazole-3-carboxamide has been studied extensively for its potential therapeutic applications in various neurological disorders such as schizophrenia, depression, and anxiety. Preclinical studies have shown that this compound has anxiolytic and antipsychotic effects, which could make it a promising candidate for the treatment of these disorders.